Cas no 2138536-65-7 (3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138536-65-7
• MF: C₁₀H₁₆FN₃
• MW: 197.25254535675
• CID: 6520808
• PubChem ID: 165748510
• Update Time: 2025-10-30

3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• 2138536-65-7
• EN300-1149850

• Inchi： 1S/C10H16FN3/c1-14-10(12)9(11)8(13-14)6-7-4-2-3-5-7/h7H,2-6,12H2,1H3
• InChI Key： YYCOBIMLWCPMBD-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C)N=C1CC1CCCC1

Computed Properties

• Exact Mass: 197.13282569g/mol
• Monoisotopic Mass: 197.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138536-65-7)

The compound 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138536-65-7) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopentylmethyl group and a fluoro substitution, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "pyrazole derivatives in drug discovery" and "fluorinated compounds in agrochemistry."

In recent years, the demand for fluorinated heterocycles like 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "role of fluorine in medicinal chemistry" or "synthetic routes for pyrazole amines," highlighting the compound's relevance. Its CAS No. 2138536-65-7 serves as a critical identifier in databases, ensuring accurate retrieval for patent filings or regulatory submissions. The compound's cyclopentylmethyl moiety also contributes to lipophilicity, a trait often explored in "optimizing drug-like properties" studies.

From a synthetic perspective, 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine exemplifies advancements in selective fluorination techniques. Laboratories focusing on "green chemistry approaches for heterocycles" may find its synthesis pathways insightful. Additionally, its potential as a building block for kinase inhibitors aligns with trending topics like "targeted cancer therapies." The compound's 1H-pyrazol-5-amine core is a recurring motif in FDA-approved drugs, further driving interest in its derivatization.

Beyond pharmaceuticals, 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine has implications in agrochemical innovation. Searches for "fluoro-pyrazoles in crop protection" reflect its utility in designing next-generation pesticides with lower environmental impact. The fluoro substituent’s electronegativity enhances binding affinity to biological targets, a principle leveraged in both drug and agrochemical design. This dual applicability positions the compound as a versatile candidate for interdisciplinary research.

Quality control and analytical profiling of CAS No. 2138536-65-7 are critical for reproducibility. Techniques like HPLC-MS and NMR spectroscopy are frequently discussed in forums inquiring about "characterization of complex amines." Regulatory compliance, particularly for high-purity intermediates, is another hotspot, with queries such as "GMP synthesis of pyrazole derivatives" gaining traction. These aspects underscore the compound's importance in industrial and academic settings alike.

In conclusion, 3-(cyclopentylmethyl)-4-fluoro-1-methyl-1H-pyrazol-5-amine represents a convergence of synthetic ingenuity and practical utility. Its CAS No. 2138536-65-7 ensures traceability, while its structural features cater to evolving needs in drug and agrochemical development. By addressing search trends like "fluorine in bioactive molecules" and "pyrazole scaffold applications," this overview bridges the gap between specialized knowledge and broader scientific curiosity.